Cas no 1811515-75-9 (Morpholine, 3-methyl-5-phenyl-, (3R,5S)-)

• Product Name: Morpholine, 3-methyl-5-phenyl-, (3R,5S)-
• CAS No: 1811515-75-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD29764257
• CID: 5245880
• PubChem ID: 86317103
• Update Time: 2025-10-24

Morpholine, 3-methyl-5-phenyl-, (3R,5S)- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 3-methyl-5-phenyl-, (3R,5S)-

• MDL： MFCD29764257
• Inchi： 1S/C11H15NO/c1-9-7-13-8-11(12-9)10-5-3-2-4-6-10/h2-6,9,11-12H,7-8H2,1H3/t9-,11-/m1/s1
• InChI Key： CFYYZVBTTYROOE-MWLCHTKSSA-N
• SMILES： N1[C@@H](C2=CC=CC=C2)COC[C@H]1C

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on Morpholine, 3-methyl-5-phenyl-, (3R,5S)-

Morpholine, 3-methyl-5-phenyl-, (3R,5S)-

Morpholine, 3-methyl-5-phenyl-, (3R,5S)- is a complex organic compound with the CAS registry number 1811515-75-9. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing one oxygen atom and five carbon atoms. The specific stereochemistry of this compound, designated as (3R,5S), plays a crucial role in its chemical and biological properties. Recent studies have highlighted the potential of this compound in various applications, particularly in the fields of pharmacology and materials science.

The molecular structure of Morpholine, 3-methyl-5-phenyl-, (3R,5S)- consists of a morpholine ring with two substituents: a methyl group at position 3 and a phenyl group at position 5. The stereochemistry at these positions is critical for determining the compound's reactivity and selectivity. Researchers have found that the (3R,5S) configuration enhances the compound's ability to interact with specific biological targets, making it a promising candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Morpholine, 3-methyl-5-phenyl-, (3R,5S)-. One notable method involves the use of asymmetric catalysis to achieve high enantiomeric excess during the formation of the stereocenters. This approach not only improves yield but also ensures the production of a single enantiomer, which is essential for pharmaceutical applications.

In terms of applications, Morpholine, 3-methyl-5-phenyl-, (3R,5S)- has shown potential as a building block in drug discovery. Its unique structure allows for interactions with various biological systems, including enzymes and receptors. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its role in anti-cancer therapies.

Moreover, the phenyl group at position 5 contributes significantly to the compound's aromaticity and hydrophobicity. This feature makes it suitable for use in materials science applications such as polymer synthesis or as a precursor for advanced materials with tailored properties.

Recent research has also explored the environmental impact of Morpholine derivatives, including Morpholine, 3-methyl-5-phenyl-, (3R,5S)-. Studies indicate that while these compounds are generally stable under normal conditions, their degradation pathways under specific environmental conditions require further investigation to ensure sustainable practices.

In conclusion, Morpholine, 3-methyl-5-phenyl-, (3R,5S)- is a versatile compound with promising applications across multiple disciplines. Its unique stereochemistry and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern science and technology.